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Compound of Interest

Compound Name: 5-Bromo-2-fluoroanisole

Cat. No.: B123389 Get Quote

An In-depth Technical Guide to 5-Bromo-2-fluoroanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-2-fluoroanisole (CAS Number: 103291-07-2) is a halogenated aromatic ether that

serves as a critical building block in modern organic synthesis.[1][2][3] Its unique substitution

pattern, featuring a bromine atom amenable to cross-coupling reactions and a fluorine atom for

modulating physicochemical properties, makes it a valuable intermediate in the development of

novel pharmaceuticals and complex organic molecules. This guide provides a comprehensive

overview of its chemical identity, physicochemical properties, synthesis, key applications, and

detailed experimental protocols.

Chemical Identity and Properties
5-Bromo-2-fluoroanisole is also known by several synonyms, including 3-Bromo-6-

fluoroanisole, 4-Bromo-1-fluoro-2-methoxybenzene, and 2-Fluoro-5-bromoanisole.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 103291-07-2[1][2][3][4][5][6][7][8][9]

Molecular Formula C₇H₆BrFO[1]

Molecular Weight 205.02 g/mol [1][2]

IUPAC Name 4-Bromo-1-fluoro-2-methoxybenzene

MDL Number MFCD01861130[9]

Table 2: Physicochemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][2][6]

Boiling Point 205.8 °C (at 760 mmHg)[1][4][5][7]

Density 1.532 g/cm³[1][4][5]

Flash Point 92.5 - 98 °C[1][9]

Refractive Index 1.519[1][4]

Storage
Store at room temperature, sealed in a dry

place[1][2]

Synthesis of 5-Bromo-2-fluoroanisole
The most common laboratory synthesis involves the methylation of 5-Bromo-2-fluorophenol.

This reaction proceeds via a standard Williamson ether synthesis mechanism.
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Starting Materials:
5-Bromo-2-fluorophenol

Iodomethane
Potassium Carbonate

DMF (Solvent)

Reaction Step:
Combine reagents in DMF.

Stir at room temperature for ~65 hours.

1. Mixing

Aqueous Workup:
Add water to quench.

Extract with Ethyl Acetate.

2. Quenching & Extraction

Purification:
Dry organic layers (MgSO₄).

Concentrate under reduced pressure.
Purify by silica gel column chromatography.

3. Isolation

Final Product:
5-Bromo-2-fluoroanisole

(Colorless Oil)

4. Final Product
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Reaction Setup (Inert Atmosphere):
Add 5-Bromo-2-fluoroanisole,

Arylboronic Acid, Base (e.g., K₃PO₄)
to oven-dried Schlenk flask.

Combine & React:
Add catalyst and degassed solvents

(e.g., Dioxane/Water) to flask.
Heat mixture (e.g., 80-100 °C).

Catalyst Preparation:
Prepare Pd(OAc)₂ / Ligand solution
in anhydrous solvent (e.g., Toluene).

Monitor Progress:
Track reaction using TLC or GC-MS.

Stirring

Workup & Extraction:
Cool, dilute with water.

Extract with organic solvent (e.g., Ethyl Acetate).
Wash with brine.

Reaction Complete

Purification:
Dry organic layer (Na₂SO₄).

Concentrate solvent.
Purify by column chromatography.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

